Sodium arachidate
Sodium arachidate
Arachidic acid is a long-chain saturated fatty acid that has been found in peanut butter and anaerobic fungi. It inhibits rabbit neutrophil aggregation induced by N-formyl-methionyl-leucyl-phenylalanine (fMLP;) when used at a concentration of 5 μM. Formulations containing arachidic acid have been used as surfactants in the manufacture of soaps and cosmetics.
Arachidic acid is a saturated fatty acid found naturally in fish and vegetable oils (such as those from peanuts). It can also be formed by the hydrogenation of arachidonic acid. Diets rich in saturated fatty acids, such as arachidic acid, are known to increase serum low density lipoproteins resulting in high blood cholesterol levels. Because of its surfactant-like properties, arachidic acid is used in the manufacture of pharmaceuticals, soaps, cosmetics, and food packaging.
Arachidic acid is a saturated fatty acid found naturally in fish and vegetable oils (such as those from peanuts). It can also be formed by the hydrogenation of arachidonic acid. Diets rich in saturated fatty acids, such as arachidic acid, are known to increase serum low density lipoproteins resulting in high blood cholesterol levels. Because of its surfactant-like properties, arachidic acid is used in the manufacture of pharmaceuticals, soaps, cosmetics, and food packaging.
Brand Name:
Vulcanchem
CAS No.:
13257-34-6
VCID:
VC20926549
InChI:
InChI=1S/C20H40O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h2-19H2,1H3,(H,21,22);
SMILES:
CCCCCCCCCCCCCCCCCCCC(=O)[O-].[Na+]
Molecular Formula:
C20H40NaO2
Molecular Weight:
335.5 g/mol
Sodium arachidate
CAS No.: 13257-34-6
Cat. No.: VC20926549
Molecular Formula: C20H40NaO2
Molecular Weight: 335.5 g/mol
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Specification
| Description | Arachidic acid is a long-chain saturated fatty acid that has been found in peanut butter and anaerobic fungi. It inhibits rabbit neutrophil aggregation induced by N-formyl-methionyl-leucyl-phenylalanine (fMLP;) when used at a concentration of 5 μM. Formulations containing arachidic acid have been used as surfactants in the manufacture of soaps and cosmetics. Arachidic acid is a saturated fatty acid found naturally in fish and vegetable oils (such as those from peanuts). It can also be formed by the hydrogenation of arachidonic acid. Diets rich in saturated fatty acids, such as arachidic acid, are known to increase serum low density lipoproteins resulting in high blood cholesterol levels. Because of its surfactant-like properties, arachidic acid is used in the manufacture of pharmaceuticals, soaps, cosmetics, and food packaging. |
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| CAS No. | 13257-34-6 |
| Molecular Formula | C20H40NaO2 |
| Molecular Weight | 335.5 g/mol |
| IUPAC Name | sodium;icosanoate |
| Standard InChI | InChI=1S/C20H40O2.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h2-19H2,1H3,(H,21,22); |
| Standard InChI Key | HULWFAFFKKXRNI-UHFFFAOYSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCCC(=O)[O-].[Na+] |
| SMILES | CCCCCCCCCCCCCCCCCCCC(=O)[O-].[Na+] |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCC(=O)O.[Na] |
| Appearance | Assay:≥95%A crystalline solid |
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